Cas no 2098132-47-7 (1-(2-fluoroethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carbonitrile)

• Product Name: 1-(2-fluoroethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carbonitrile
• CAS No: 2098132-47-7
• MF: C₁₀H₈FN₃S
• MW: 221.254023551941
• CID: 5729108
• PubChem ID: 121211089
• Update Time: 2025-06-03

1-(2-fluoroethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluoroethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carbonitrile
• AKOS026721189
• 2-(2-fluoroethyl)-5-thiophen-2-ylpyrazole-3-carbonitrile
• 2098132-47-7
• F2198-0927
• 1H-Pyrazole-5-carbonitrile, 1-(2-fluoroethyl)-3-(2-thienyl)-

• Inchi： 1S/C10H8FN3S/c11-3-4-14-8(7-12)6-9(13-14)10-2-1-5-15-10/h1-2,5-6H,3-4H2
• InChI Key： XDJDLCMZCWVZAP-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=C(C#N)N(CCF)N=1

Computed Properties

• Exact Mass: 221.04229660g/mol
• Monoisotopic Mass: 221.04229660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 69.8Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 379.4±42.0 °C(Predicted)
• pka: -1.69±0.10(Predicted)

Additional information on 1-(2-fluoroethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carbonitrile

Recent Advances in the Study of 1-(2-fluoroethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carbonitrile (CAS: 2098132-47-7)

The compound 1-(2-fluoroethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carbonitrile (CAS: 2098132-47-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the synthetic versatility of 1-(2-fluoroethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carbonitrile, which serves as a key intermediate in the development of novel heterocyclic compounds. The presence of both a fluoroethyl group and a thiophene moiety in its structure enhances its reactivity and binding affinity, making it a promising scaffold for drug discovery. Researchers have successfully employed this compound in the synthesis of various derivatives with potential applications in oncology, neurology, and infectious diseases.

In terms of biological activity, preliminary in vitro studies have demonstrated that 1-(2-fluoroethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carbonitrile exhibits moderate inhibitory effects against several kinase targets, including those implicated in cancer progression. Molecular docking simulations suggest that the compound interacts with key amino acid residues in the ATP-binding pocket of these kinases, providing a rationale for its observed activity. Further optimization of this scaffold could lead to the development of more potent and selective kinase inhibitors.

Pharmacokinetic studies have also been conducted to evaluate the drug-like properties of this compound. The results indicate that 1-(2-fluoroethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carbonitrile possesses favorable metabolic stability and moderate permeability, although its solubility remains a challenge that needs to be addressed in future formulations. Researchers are currently exploring various prodrug strategies and formulation approaches to improve its bioavailability.

The safety profile of this compound has been assessed through preliminary toxicity studies. While no significant adverse effects were observed at therapeutic doses, further investigations are required to fully characterize its potential off-target effects and long-term safety. These studies are particularly important given the compound's potential application in chronic conditions requiring prolonged treatment.

Looking ahead, several research groups are focusing on the development of 1-(2-fluoroethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carbonitrile derivatives with improved pharmacological properties. Structure-activity relationship (SAR) studies are underway to identify the optimal substitutions that enhance both potency and selectivity. Additionally, researchers are exploring the compound's potential in combination therapies, particularly in the context of drug-resistant cancers and neurological disorders.

In conclusion, 1-(2-fluoroethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carbonitrile represents a promising chemical scaffold with diverse therapeutic potential. While significant progress has been made in understanding its biological activities and pharmacological properties, further research is needed to fully exploit its clinical potential. The ongoing studies on this compound and its derivatives are expected to contribute valuable insights to the field of medicinal chemistry and drug discovery.